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Compound of Interest

Compound Name: 2-Chloro-6-methylaniline

Cat. No.: B140736 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical guidance for the handling and

disposal of 2-Chloro-6-methylaniline (CAS No. 87-63-8). Adherence to these procedures is

essential to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-6-methylaniline is a hazardous substance that poses significant health risks. It is

classified as toxic if swallowed, in contact with skin, or inhaled, and causes skin and serious

eye irritation.[1][2][3][4] Some data also suggests it may be a suspected mutagen and can

cause organ damage with prolonged exposure.[2][5] Therefore, stringent adherence to PPE

protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield. Must conform to EN

166 (EU) or NIOSH (US)

standards.[6]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3][6]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Nitrile rubber - consult

manufacturer's specifications

for breakthrough time).

Fire/flame resistant and

impervious clothing or lab coat.

[6]

Prevents skin contact, which

can be harmful and cause

irritation.[1][2][3] Contaminated

clothing must be removed

immediately and washed

before reuse.[2][6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required.[3][6] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator with an appropriate

filter (e.g., Type K, green, for

ammonia and organic

ammonia derivatives) is

necessary.[3][7]

Protects against inhalation of

harmful vapors, which can

cause respiratory irritation and

toxicity.[1][2][3]

Safe Handling and Operational Workflow
A systematic approach to handling 2-Chloro-6-methylaniline is crucial to minimize exposure

risk. The following workflow must be followed:

Experimental Workflow for Handling 2-Chloro-6-methylaniline
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Safe Handling Workflow for 2-Chloro-6-methylaniline

Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Don appropriate Personal Protective Equipment (PPE)

Prepare all necessary equipment and reagents

Carefully weigh/measure 2-Chloro-6-methylaniline in fume hood

Proceed to handling

Perform experimental procedure within the fume hood

Keep container tightly closed when not in use

Decontaminate work surfaces

Proceed to cleanup

Segregate and label hazardous waste

Dispose of waste according to institutional and local regulations

Remove and properly store or dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Chloro-6-methylaniline.
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Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First-Aid Measures

Exposure Route Action

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation occurs.

[1][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding eyelids open. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

In case of a spill, evacuate the area and remove all ignition sources.[1] Use personal protective

equipment and absorb the spill with an inert material (e.g., sand, vermiculite).[8] Collect the

material in a suitable, closed container for disposal.[3]

Storage and Disposal Plan
Proper storage and disposal are imperative to prevent environmental contamination and

ensure safety.

Storage:
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Store in a cool, dry, and well-ventilated area.[1][3]

Keep containers tightly closed.[3][6]

Store locked up and away from incompatible materials such as acids, strong oxidizing

agents, and acid chlorides.[3][6]

Disposal Plan:

All waste containing 2-Chloro-6-methylaniline, including contaminated materials and empty

containers, must be treated as hazardous waste.[1]

Dispose of contents and containers in accordance with all local, state, and federal

regulations at an approved waste disposal plant.[3][6]

Do not allow the chemical to enter drains or the environment.[5][9]

Logical Relationship of Safety Procedures
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Interconnected Safety and Disposal Protocol

Interconnected Safety and Disposal Protocol

Interconnected Safety and Disposal ProtocolInterconnected Safety and Disposal Protocol

Interconnected Safety and Disposal Protocol

Safe Handling Protocol

Secure Storage

leads to

Hazardous Waste Disposal

generates need for precedes

Mandatory PPE Usage

enables

Emergency Response Plan

supports

may require

SDS Review

informs
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Caption: The relationship between key safety components for 2-Chloro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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